Cas no 2171737-89-4 (3-(5-bromo-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(5-bromo-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171737-89-4
• MF: C₂₅H₂₁BrN₂O₆
• MW: 525.348046064377
• CID: 6079910
• PubChem ID: 165809297
• Update Time: 2025-06-29

3-(5-bromo-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(5-bromo-2-hydroxyphenyl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1506768
• 2171737-89-4

• Inchi： 1S/C25H21BrN2O6/c26-14-9-10-22(29)20(11-14)27-24(32)21(12-23(30)31)28-25(33)34-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,29H,12-13H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： UTBCUVQDSYWIJE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)O

Computed Properties

• Exact Mass: 524.05830g/mol
• Monoisotopic Mass: 524.05830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-(5-bromo-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(5-Bromo-2-Hydroxyphenyl)Carbamoyl-3-{(9H-Fluoren-9-Ylmethoxycarbonyl}Amino)Propanoic Acid: A Comprehensive Overview

3-(5-bromo-2-hydroxyphenyl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a highly specialized compound with significant potential in the field of biochemical research. This molecule belongs to a class of compounds that are often utilized as intermediates or building blocks in drug discovery and development. Its structure incorporates key functional groups, including a carbamoyl moiety and a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, which are commonly employed in peptide synthesis and protective chemistry.

The compound's core structure features a propanoic acid backbone with two substituents at the central carbon atom. One of these is a carbamoyl group attached to a 5-bromo-2-hydroxyphenyl ring, while the other is an Fmoc group. The presence of these groups makes the compound highly versatile in various chemical and biological applications.

Recent studies have highlighted the importance of such compounds in peptide synthesis, where the Fmoc group serves as a protecting group for amino acids during solid-phase peptide synthesis. The 5-bromo-2-hydroxyphenyl moiety introduces additional complexity and functionality, potentially enabling interactions with biological systems that could be exploited in drug design.

In terms of scaffold diversity, this compound provides a unique platform for the exploration of new therapeutic agents. Its structure allows for the modulation of both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications, from antibody-drug conjugates to targeted drug delivery systems.

Research into the biochemical properties of this compound has focused on its stability under various reaction conditions and its ability to form stable intermediates in chemical reactions. These studies are crucial for optimizing synthetic routes and ensuring the consistency of the final product.

Moreover, the compound's potential as a lead molecule in drug discovery has been explored in several recent investigations. Its unique combination of functional groups allows it to interact with multiple biological targets, making it a valuable tool for researchers seeking to develop novel therapies for diseases such as cancer, inflammation, and infectious diseases.

The synthesis of this compound typically involves multi-step procedures that combine peptide coupling techniques with advanced protection strategies. The use of the Fmoc group is particularly critical in ensuring the stability of the intermediate during the reaction sequence.

Recent advancements in crystallography and molecular modeling have provided valuable insights into the structural features of this compound. These studies have helped to elucidate its binding modes with various biological targets, paving the way for the design of more effective drugs.

In conclusion, 3-(5-bromo-2-hydroxyphenyl)carbamoyl-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a multifaceted compound with significant potential in the field of biochemical research. Its unique structure, combined with its versatile functional groups, makes it an invaluable tool for researchers seeking to advance our understanding of biological systems and develop new therapeutic agents.